Cas no 433969-27-8 (2-boc-aminomethyl-phenylboronic acid)

• Product Name: 2-boc-aminomethyl-phenylboronic acid
• CAS No: 433969-27-8
• MF: C₁₂H₁₈BNO₄
• MW: 251.086623668671
• MDL: MFCD05663974
• CID: 326984
• Update Time: 2025-10-29

2-boc-aminomethyl-phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(((tert-Butoxycarbonyl)amino)methyl)phenyl)boronic acid
• 2-[(Boc-amino)methyl]phenylboronic Acid
• [2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]boronic acid
• 2-(tert-Butoxycarbonyl)benzylamineboronic acid
• 2-Boc-Aminomethyl-Phenylboronic Acid
• Carbamic acid,N-[(2-boronophenyl)methyl]-, C-(1,1-dimethylethyl) ester
• 2-((N-t-butoxycarbonyl)aminomethyl)phenylboronic acid
• 2-(N-Boc-aminomethyl)phenylboronic acid
• 2-(tert-Butoxycarbonylaminomethyl)phenylboronic acid pinacol ester
• 2-((tert-butoxycarbonylamino)methyl)phenylboronic acid
• [2-({[(tert-butoxy)carbonyl]amino}methyl)phenyl]boronic acid
• (2-{[(tert-Butoxycarbonyl)amino]methyl}phenyl)boronic acid
• NVCGSIBAXVRMLU-UHFFFAOYSA-N
• 6001AB
• ANW-5
• 2-boc-aminomethyl-phenylboronic acid

• MDL： MFCD05663974
• Inchi： 1S/C12H18BNO4/c1-12(2,3)18-11(15)14-8-9-6-4-5-7-10(9)13(16)17/h4-7,16-17H,8H2,1-3H3,(H,14,15)
• InChI Key： NVCGSIBAXVRMLU-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=CC=1B(O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.13300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Topological Polar Surface Area: 78.8

Experimental Properties

• PSA: 78.79000
• LogP: 0.78200

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-boc-aminomethyl-phenylboronic acid

Introduction to 2-boc-aminomethyl-phenylboronic acid (CAS No. 433969-27-8)

2-boc-aminomethyl-phenylboronic acid, with the chemical formula C₁₀H₁₄BNO₃, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound, identified by its CAS number 433969-27-8, has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. The presence of both a boronic acid moiety and an N-Boc (tert-butoxycarbonyl) protected amine group makes it a valuable building block for the synthesis of complex molecules, particularly in the development of novel therapeutics.

The boronic acid functional group in 2-boc-aminomethyl-phenylboronic acid is particularly noteworthy for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. This reaction allows for the formation of carbon-carbon bonds under mild conditions, making it an indispensable tool for constructing biaryl structures, which are prevalent in many biologically active compounds. The phenyl ring further enhances its utility by providing a scaffold that can be modified through various chemical transformations.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their applications in drug discovery and material science. For instance, boron-containing compounds have shown promise as antiviral and anticancer agents. The ability of 2-boc-aminomethyl-phenylboronic acid to participate in cross-coupling reactions has enabled the synthesis of novel molecules with potential therapeutic benefits. Researchers have leveraged this compound to develop inhibitors targeting specific enzymatic pathways, contributing to advancements in precision medicine.

The N-Boc protected amine group in 2-boc-aminomethyl-phenylboronic acid offers an additional layer of functionality, allowing for selective deprotection under mild acidic conditions. This feature is particularly useful in multi-step syntheses where orthogonal protecting group strategies are employed. The Boc group not only stabilizes the amine but also prevents unwanted side reactions, ensuring high yields and purity in the final product. This makes 2-boc-aminomethyl-phenylboronic acid a preferred choice for medicinal chemists seeking precise control over reaction outcomes.

Recent studies have highlighted the role of phenylboronic acids in bioconjugation techniques, particularly in the development of targeted drug delivery systems. The boronic acid moiety can selectively bind to certain biomolecules, such as sugars or glycoproteins, facilitating the design of smart drug carriers. For example, 2-boc-aminomethyl-phenylboronic acid has been used to create conjugates that exhibit enhanced specificity and reduced toxicity compared to traditional chemotherapeutic agents. These advancements underscore the importance of boronic acid derivatives in modern pharmaceutical research.

The synthesis of 2-boc-aminomethyl-phenylboronic acid typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation of biphenyl derivatives followed by Suzuki-Miyaura coupling with boronic esters or directly with boronate acids. The introduction of the Boc group is often performed via reaction with di tert-butyl dicarbonate (Boc₂O) under controlled conditions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on a scalable basis.

In conclusion, 2-boc-aminomethyl-phenylboronic acid (CAS No. 433969-27-8) is a highly valuable intermediate with broad applications in pharmaceutical synthesis and drug development. Its ability to participate in cross-coupling reactions and its modular design make it an indispensable tool for medicinal chemists. As research continues to uncover new applications for boronic acid derivatives, compounds like 2-boc-aminomethyl-phenylboronic acid will undoubtedly play a pivotal role in shaping the future of therapeutic innovation.